Cas no 899954-51-9 (N-3-(6-ethoxypyridazin-3-yl)phenyl-2-nitrobenzamide)

• Product Name: N-3-(6-ethoxypyridazin-3-yl)phenyl-2-nitrobenzamide
• CAS No: 899954-51-9
• MF: C₁₉H₁₆N₄O₄
• MW: 364.35474395752
• CID: 5489528
• Update Time: 2025-10-23

N-3-(6-ethoxypyridazin-3-yl)phenyl-2-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(6-ethoxypyridazin-3-yl)phenyl]-2-nitrobenzamide
• N-3-(6-ethoxypyridazin-3-yl)phenyl-2-nitrobenzamide

• Inchi： 1S/C19H16N4O4/c1-2-27-18-11-10-16(21-22-18)13-6-5-7-14(12-13)20-19(24)15-8-3-4-9-17(15)23(25)26/h3-12H,2H2,1H3,(H,20,24)
• InChI Key： SJAQUMYNENAFAH-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C2=NN=C(OCC)C=C2)=C1)(=O)C1=CC=CC=C1[N+]([O-])=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-3-(6-ethoxypyridazin-3-yl)phenyl-2-nitrobenzamide

Comprehensive Overview of N-3-(6-ethoxypyridazin-3-yl)phenyl-2-nitrobenzamide (CAS No. 899954-51-9): Properties, Applications, and Research Insights

N-3-(6-ethoxypyridazin-3-yl)phenyl-2-nitrobenzamide (CAS No. 899954-51-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of nitrobenzamide derivatives, which are known for their diverse biological activities. The presence of both pyridazine and nitrobenzamide moieties in its structure makes it a promising candidate for further exploration in drug discovery and material science.

Recent studies have highlighted the growing interest in N-3-(6-ethoxypyridazin-3-yl)phenyl-2-nitrobenzamide as a potential intermediate in the synthesis of novel therapeutic agents. Researchers are particularly intrigued by its molecular interactions with biological targets, which could pave the way for developing treatments for various conditions. The compound's CAS No. 899954-51-9 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial settings.

One of the key trends in modern chemistry is the search for sustainable synthesis methods, and N-3-(6-ethoxypyridazin-3-yl)phenyl-2-nitrobenzamide is no exception. Scientists are exploring greener alternatives to traditional synthetic routes, such as catalysis and microwave-assisted reactions, to produce this compound more efficiently. These advancements align with the global push toward environmentally friendly chemistry, a topic frequently searched by professionals and students alike.

In the context of agrochemical innovation, N-3-(6-ethoxypyridazin-3-yl)phenyl-2-nitrobenzamide has shown potential as a precursor for developing new crop protection agents. Its structural versatility allows for modifications that could enhance its efficacy against pests while minimizing environmental impact. This aligns with the increasing demand for sustainable agriculture solutions, a hot topic in both scientific and public forums.

The compound's physicochemical properties, such as solubility, stability, and reactivity, are also under scrutiny. Understanding these attributes is essential for optimizing its performance in various applications. For instance, its nitro group contributes to its electron-accepting capabilities, which could be leveraged in material science for designing advanced polymers or coatings.

From a pharmacological perspective, N-3-(6-ethoxypyridazin-3-yl)phenyl-2-nitrobenzamide is being investigated for its potential role in modulating specific enzyme pathways. Preliminary studies suggest that it may interact with proteins involved in cellular signaling, making it a candidate for further drug development efforts. This has sparked interest among researchers focusing on precision medicine and targeted therapies.

In summary, N-3-(6-ethoxypyridazin-3-yl)phenyl-2-nitrobenzamide (CAS No. 899954-51-9) represents a fascinating area of study with broad implications across multiple industries. Its unique structure, combined with ongoing research into its applications, positions it as a compound of significant scientific and commercial value. As advancements in green chemistry and biotechnology continue, this compound is likely to remain a focal point for innovation and discovery.